Cas no 1797870-63-3 (4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole)

• Product Name: 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole
• CAS No: 1797870-63-3
• MF: C₁₂H₁₄N₄O₃S
• MW: 294.329560756683
• CID: 5373718
• Update Time: 2025-07-17

4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole Chemical and Physical Properties

Names and Identifiers

• 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole

• Inchi： 1S/C12H14N4O3S/c1-8-12(9(2)19-15-8)20(17,18)16-4-3-11-10(6-16)5-13-7-14-11/h5,7H,3-4,6H2,1-2H3
• InChI Key： WQYNCCIZZCMUOP-UHFFFAOYSA-N
• SMILES： O1C(C)=C(S(N2CC3C=NC=NC=3CC2)(=O)=O)C(C)=N1

Additional information on 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole

Introduction to 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole (CAS No. 1797870-63-3) in Modern Chemical Biology

The compound 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole (CAS No. 1797870-63-3) represents a fascinating intersection of heterocyclic chemistry and pharmaceutical innovation. As a derivative of the pyrido[4,3-d]pyrimidine scaffold, this molecule has garnered significant attention in the scientific community due to its structural complexity and potential biological activities. The presence of a sulfonyl group at the 6-position of the pyrimidine ring introduces unique electronic and steric properties that make it an attractive candidate for further exploration in drug discovery.

In recent years, the development of novel heterocyclic compounds has been a cornerstone of medicinal chemistry research. The pyrido[4,3-d]pyrimidine core is particularly noteworthy for its prevalence in biologically active molecules, including several FDA-approved drugs that target various therapeutic pathways. The compound in question (4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole) builds upon this foundation by incorporating a 1,2-oxazole moiety at the 3-position and 5-position dimethyl substitution. This structural arrangement not only enhances the molecule's solubility and bioavailability but also introduces new binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as an inhibitor of key enzymes involved in cancer metabolism. Recent studies have highlighted the importance of enzymes such as protein kinase C (PKC) and phosphodiesterase (PDE) in tumor progression and survival. The pyrido[4,3-d]pyrimidine scaffold is known to interact with these enzymes through hydrogen bonding and hydrophobic interactions, making it a promising starting point for developing small-molecule inhibitors. The sulfonyl group in 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole further enhances its ability to modulate enzyme activity by providing additional binding points.

Furthermore, the dimethyl substitution at the 3 and 5 positions of the oxazole ring adds another layer of conformational flexibility to the molecule. This can be crucial for optimizing binding affinity and selectivity against specific biological targets. Computational studies have suggested that these modifications can fine-tune the compound's interaction with proteins by adjusting hydrophobic and electrostatic surfaces. Such structural features are often critical in achieving high potency while minimizing off-target effects.

Recent advances in high-throughput screening (HTS) have enabled researchers to rapidly evaluate large libraries of heterocyclic compounds for their biological activity. In one notable study published last year in the Journal of Medicinal Chemistry, 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole was identified as a potent inhibitor of PKCδ, an isoform implicated in various cancers. The study demonstrated that the compound could significantly reduce cell proliferation in vitro by inhibiting PKCδ-dependent signaling pathways. This finding opens up new avenues for developing targeted therapies against tumors driven by aberrant PKCδ activity.

The synthesis of this compound involves multiple steps that showcase the ingenuity of modern organic chemistry techniques. Key steps include cyclization reactions to form the pyrido[4,3-d]pyrimidine core followed by sulfonylation at the 6-position. The introduction of the dimethyl groups on the oxazole ring requires precise control over reaction conditions to ensure high yield and purity. Advances in catalytic methods have made it possible to perform these transformations more efficiently while reducing environmental impact.

From a pharmacokinetic perspective, 4-(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-ylsulfonyl)-3,5-dimethyl-1,2-oxazole exhibits promising characteristics for further development into a drug candidate. Initial pharmacokinetic studies suggest good oral bioavailability and moderate metabolic stability. These properties are essential for ensuring that the compound reaches therapeutic levels in vivo and remains active long enough to exert its desired effects. Additionally, 4-(7-hydroxyquinolinone) derivatives have shown potential as anticancer agents due to their ability to inhibit key enzymes involved in tumor metabolism.

The potential applications of this compound extend beyond oncology. Emerging research indicates that it may also have utility in treating inflammatory diseases by modulating immune cell signaling pathways. For instance, dihydroquinolines have been explored as inhibitors of inflammatory cytokine production, suggesting that derivatives like (E)-1-[2-hydroxyphenyl]-N-(2-methoxyphenyl)ethenone could serve similar functions when incorporated into larger molecular frameworks.

In conclusion, 4-(7-hydroxyquinolinone) derivatives represent a promising class of compounds with diverse therapeutic applications, including cancer treatment and anti-inflammatory therapies. The structural features of CAS No.1797870, such as its pyrido[4dipyridopyrimidine core, sulfonyl group, and dimethyl-substituted oxazole moiety, contribute to its unique pharmacological profile, making it an exciting candidate for further investigation by medicinal chemists worldwide.